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Compound of Interest

Compound Name: N-(2,4-Dinitrophenyl)-DL-leucine
CAS No.: 10484-03-4
Cat. No.: B076913
Get Quote
. J

Anwendungsleitfaden und Protokoll: Derivatisierung von Leucin mit Sanger-Reagenz (FDNB)
zur N-terminalen Analyse

Fur: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Zusammenfassung

Diese technische Anmerkung bietet ein detailliertes Protokoll fir die Derivatisierung von Leucin
unter Verwendung von 1-Fluor-2,4-dinitrobenzol (FDNB), allgemein bekannt als Sanger-
Reagenz. Diese Methode ist ein klassischer und grundlegender Ansatz in der Proteinchemie
zur ldentifizierung von N-terminalen Aminoséureresten. Wir erlautern die chemischen
Grundlagen, bieten eine schrittweise Anleitung und diskutieren kritische Parameter, um eine
zuverlassige und reproduzierbare Derivatisierung fir nachgeschaltete Analysen wie die
Chromatographie zu gewahrleisten.

Einleitung: Die Bedeutung der N-terminalen Analyse

Die Bestimmung der Aminosauresequenz eines Proteins ist entscheidend fir das Verstandnis
seiner Struktur und Funktion. Die Identifizierung der N-terminalen Aminosaure ist der erste
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Schritt in dieser Sequenzierungsbhemuhung. Frederick Sanger leistete Pionierarbeit bei der
Proteinsequenzierung, indem er FDNB einsetzte, um die N-terminale Aminogruppe von Insulin
kovalent zu markieren.[1][2][3] Diese Markierung ermdglicht die Identifizierung der N-
terminalen Aminosaure nach der vollstandigen sauren Hydrolyse des Proteins, da die
resultierende Dinitrophenyl (DNP)-Aminosaure stabil gegentber der Hydrolyse ist.[3][4]

Die Reaktion beruht auf einer nukleophilen aromatischen Substitution, bei der die ungeladene
N-terminale a-Aminogruppe als Nukleophil agiert und das Fluoratom am FDNB-Molekiil
verdrangt.[5][6] Diese Reaktion wird unter leicht alkalischen Bedingungen durchgefihrt, um die
Deprotonierung der Aminogruppe zu erleichtern und ihre Nukleophilie zu erhéhen.[3][7]

Chemischer Mechanismus: Die Sanger-Reaktion

Die Derivatisierung von Leucin (oder einer anderen N-terminalen Aminosaure) mit FDNB
verlauft Uber einen Additions-Eliminierungs-Mechanismus.

» Nukleophiler Angriff: Die deprotonierte a-Aminogruppe des Leucins greift das
elektronenarme Kohlenstoffatom des Benzolrings an, das an das Fluoratom gebunden ist.

» Bildung eines Meisenheimer-Komplexes: Es bildet sich ein resonanzstabilisiertes Carbanion-
Intermediat (Meisenheimer-Komplex).

e Eliminierung: Das Fluoratom wird als Fluoridion (ein guter Abgangsgruppe) eliminiert,
wodurch die Aromatizitat des Rings wiederhergestellt wird und das stabile, gelb gefarbte
DNP-Leucin-Derivat entsteht.[3]

Abbildung 1: Chemische Reaktion von Leucin mit Sanger-Reagenz (FDNB).

Detailliertes Versuchsprotokoll

Dieses Protokoll beschreibt die Derivatisierung einer reinen Leucinprobe. Es kann als
Ausgangspunkt fur die N-terminale Analyse von Peptiden oder Proteinen angepasst werden.

Bendtigte Materialien und Reagenzien

e L-Leucin

e 1-Fluor-2,4-dinitrobenzol (FDNB, Sanger-Reagenz)
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e Natriumbicarbonat (NaHCO3)

o Ethanol (EtOH), absolut

e Salzsaure (HCI), 6 M

o Diethylether

» Reaktionsgefalie (z. B. 1,5-ml-Mikrozentrifugenrohrchen)
» Heizblock oder Wasserbad

o Zentrifuge

o Vakuumzentrifuge oder Stickstoffstrom-Verdampfer
e pH-Meter oder pH-Indikatorpapier
Schritt-flir-Schritt-Methodik

Schritt 1: Vorbereitung der Reaktionslosung

e Leucin-LOsung: LOsen Sie eine bekannte Menge Leucin (z. B. 1-10 nmol) in 100 pl einer 0,1
M Natriumbicarbonatlésung.[4]

 pH-Einstellung: Uberprifen Sie den pH-Wert der Lésung. Er sollte bei etwa 8,5 liegen.[4]
Dieser leicht alkalische pH-Wert ist entscheidend, da er die a-Aminogruppe deprotoniert und
sie zu einem besseren Nukleophil macht, ohne eine signifikante Hydrolyse der
Peptidbindungen (in einem Peptid-Sample) zu verursachen.[3][7]

o FDNB-L6sung: Bereiten Sie eine 1%ige (w/v) Lésung von FDNB in Ethanol vor. Behandeln
Sie FDNB mit Vorsicht in einem Abzug, da es ein starkes Allergen ist.[8]

Schritt 2: Derivatisierungsreaktion

e Zugabe des Reagenz: Geben Sie einen 5-fachen molaren Uberschuss der FDNB-L3sung
zur Leucin-Lésung.[4] Ein Uberschuss stellt sicher, dass die Reaktion vollstandig ablauft.
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 Inkubation: Mischen Sie die Losung vorsichtig und inkubieren Sie sie bei 40 °C fir 1-2
Stunden.[4] Wahrend der Inkubation wird sich die Lésung blassgelb farben, was auf die
Bildung des DNP-Derivats hinweist.[4]

Schritt 3: Aufarbeitung und Extraktion (fir Peptid-Proben)

Hinweis: Fur eine reine Leucinprobe ist dieser Schritt vereinfacht. Bei der Arbeit mit Peptiden
ist dieser Schritt entscheidend, um Uberschissiges Reagenz und nicht-derivatisierte
Aminosauren nach der Hydrolyse zu entfernen.

o Ansauern: Nach der Inkubation sduern Sie die Lésung mit 6 M HCI auf einen pH-Wert von
~1 an. Dies fuhrt zur Ausfallung des DNP-Peptids.

 Zentrifugation: Zentrifugieren Sie die Mischung und verwerfen Sie den Uberstand.

e Waschen: Waschen Sie das Prazipitat dreimal mit Diethylether, um nicht umgesetztes FDNB
zu entfernen.[4] Der gelbe DNP-Aminoséaurerest ist in Ether I6slich, wéahrend die nicht-
derivatisierten Aminosauren in der wassrigen sauren Phase verbleiben.[7]

Schritt 4: Hydrolyse (fur Peptid-Proben)

o Saurehydrolyse: Fiigen Sie dem getrockneten DNP-Peptid-Préazipitat 200 pul 6 M HCI hinzu.
[4]

» Versiegeln und Erhitzen: Versiegeln Sie das Rohrchen unter Vakuum und erhitzen Sie es bei
110 °C fur 16—-24 Stunden, um die Peptidbindungen vollstandig zu hydrolysieren.[3][4] Das
DNP-Derivat der N-terminalen Aminosaure ist gegen diese saure Hydrolyse stabil.[3][4]

Schritt 5: Identifizierung des DNP-Leucins

e Trocknen: Nach der Hydrolyse kihlen Sie das Réhrchen ab und verdampfen die HCI unter
einem Stickstoffstrom oder in einer Vakuumzentrifuge.[4]

o Resuspendieren: Losen Sie den getrockneten Riickstand in einem kleinen Volumen eines
geeigneten Losungsmittels (z. B. 50 % Aceton oder Puffer fur die Chromatographie).[4]
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e Analyse: Identifizieren Sie das DNP-Leucin mittels Dinnschichtchromatographie (TLC) oder

Hochleistungsfliissigkeitschromatographie (HPLC), indem Sie seine Retentionszeit oder

seinen Migrationsabstand mit dem eines authentischen DNP-Leucin-Standards vergleichen.

[4] Die Detektion erfolgt typischerweise bei einer Wellenlange von etwa 360 nm.[9]

Zusammenfassung der kritischen Parameter

Parameter

Empfohlener Wert

Begriindung

pH-Wert

8,5-90

Maximiert die Nukleophilie der
a-Aminogruppe durch

Deprotonierung.[3][10]

Temperatur

40 °C

Bietet ausreichend Energie fur
die Reaktion, ohne das Peptid

abzubauen.[4]

Reaktionszeit

1 - 2 Stunden

Gewabhrleistet den
vollstéandigen Ablauf der

Derivatisierung.[4][11]

FDNB-Konzentration

5-facher molarer Uberschuss

Stellt sicher, dass alle N-

terminalen Gruppen reagieren.

[4]

Hydrolyse

6 M HCI, 110 °C, 16-24 h

Spaltet alle Peptidbindungen,
wéahrend die DNP-Aminosaure-
Bindung stabil bleibt.[3][4]

Fehlerbehebung und praktische Uberlegungen

o Seitenreaktionen: FDNB kann auch mit anderen nukleophilen Seitengruppen reagieren,

insbesondere mit der e-Aminogruppe von Lysin.[7] Dies fuhrt zur Bildung von e-DNP-Lysin,

das ebenfalls identifiziert werden kann.

 Stabilitdt: DNP-Aminosauren sind lichtempfindlich. Fuhren Sie die Reaktion und

Handhabung nach Mdglichkeit bei gedampftem Licht durch.[11]

» Unvollstdndige Hydrolyse: Eine unzureichende Hydrolysezeit oder -temperatur kann zu

DNP-Dipeptiden oder -Tripeptiden fuhren, was die Identifizierung erschwert.
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o Zerstorung: Die Sanger-Methode ist destruktiv; das gesamte Peptid wird hydrolysiert, was
die weitere Sequenzierung derselben Probe verhindert.[5] Fur die schrittweise
Sequenzierung ist der Edman-Abbau die bevorzugte Methode.[5]

Schlussfolgerung

Die Derivatisierung von Leucin und anderen Aminosauren mit Sanger-Reagenz ist eine robuste
und historisch bedeutsame Methode zur Bestimmung von N-terminalen Resten. Obwohl
modernere Techniken wie der Edman-Abbau und die Massenspektrometrie fir die De-novo-
Sequenzierung weit verbreitet sind, bleibt das Verstandnis der Sanger-Chemie flr
Proteinwissenschaftler von grundlegender Bedeutung. Die sorgféltige Kontrolle von pH,
Temperatur und Reaktionszeiten, wie in diesem Protokoll beschrieben, ist entscheidend fir den
Erfolg der Analyse.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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